Cas no 847389-05-3 (1-(2-chlorophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea)

• Product Name: 1-(2-chlorophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea
• CAS No: 847389-05-3
• Molecular Formula: C₁₈H₁₇ClFN₃S
• Molecular Weight: 361.86408495903
• CID: 6399950
• PubChem ID: 40504146

1-(2-chlorophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea
• 1-(2-chlorophenyl)-3-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]thiourea
• 1-(2-chlorophenyl)-3-(2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl)thiourea
• 847389-05-3
• F0658-0063
• AKOS001825182
• Thiourea, N-(2-chlorophenyl)-N'-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-

• InChIKey： OFAZJWZEBZVPPD-UHFFFAOYSA-N
• Inchi： 1S/C18H17ClFN3S/c1-11-13(14-10-12(20)6-7-16(14)22-11)8-9-21-18(24)23-17-5-3-2-4-15(17)19/h2-7,10,22H,8-9H2,1H3,(H2,21,23,24)
• SMILES： N(C1=CC=CC=C1Cl)C(NCCC1C2=C(NC=1C)C=CC(F)=C2)=S

Computed Properties

• Exact Mass: 361.0815746g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 361.0815746g/mol
• Heavy Atom Count: 24
• Complexity: 439
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• Boiling Point: 529.8±60.0 °C(Predicted)
• pka: 11.88±0.70(Predicted)
• Density: 1.384±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas